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Introduction
4-sec-Butoxy-2-butanone is a ketone and an ether, presenting a bifunctional molecular

architecture of interest in various chemical syntheses. Its utility as a building block or

intermediate necessitates unambiguous structural confirmation and purity assessment, for

which spectroscopic methods are indispensable. This guide provides a detailed technical

overview of the expected spectroscopic data for 4-sec-butoxy-2-butanone, including Proton

Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR),

Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

The structural elucidation of 4-sec-butoxy-2-butanone through these techniques relies on the

fundamental principles of nuclear spin, molecular vibrations, and mass-to-charge ratio,

respectively. Each method offers unique insights into the molecular framework, and a

combinatorial approach provides the highest level of confidence in structural assignment. This

guide is intended for researchers, scientists, and drug development professionals who require

a thorough understanding of the spectroscopic properties of this and similar molecules.
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The molecular structure of 4-sec-butoxy-2-butanone is foundational to interpreting its

spectroscopic data. Understanding its likely synthetic origin provides context for potential

impurities that may be observed.

A common and efficient method for the synthesis of such alkoxy ketones is the Williamson

ether synthesis.[1][2][3][4][5] This SN2 reaction involves the nucleophilic attack of an alkoxide

on a primary alkyl halide. In the context of 4-sec-butoxy-2-butanone, this would likely involve

the reaction of sodium sec-butoxide with a 4-halo-2-butanone.
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Figure 1: Williamson Ether Synthesis of 4-sec-Butoxy-2-butanone.

Spectroscopic analysis is crucial to confirm the successful formation of the ether linkage and

the retention of the ketone functionality, as well as to identify any unreacted starting materials

or byproducts from potential side reactions.

Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
¹H NMR spectroscopy provides detailed information about the chemical environment of

hydrogen atoms in a molecule. The predicted ¹H NMR spectrum of 4-sec-butoxy-2-butanone
would exhibit distinct signals for each unique proton environment. Based on the analysis of

structurally similar compounds such as 4-methoxy-2-butanone[6] and 4-ethoxy-2-butanone[7],

the following spectral features are anticipated.
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Predicted ¹H NMR Data for 4-sec-Butoxy-2-butanone:

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 3.6 m 1H CH-O

~ 3.5 t 2H O-CH₂

~ 2.7 t 2H CH₂-C=O

~ 2.1 s 3H CH₃-C=O

~ 1.5 m 2H CH₂-CH₃

~ 1.2 d 3H CH-CH₃

~ 0.9 t 3H CH₂-CH₃

Interpretation:

The methine proton (CH-O) of the sec-butoxy group is expected to be the most deshielded of

the aliphatic protons attached to carbon, appearing as a multiplet around 3.6 ppm due to

coupling with the adjacent methylene and methyl protons.

The methylene protons adjacent to the ether oxygen (O-CH₂) are expected to resonate as a

triplet around 3.5 ppm, coupled to the adjacent methylene group.

The methylene protons adjacent to the carbonyl group (CH₂-C=O) will also be deshielded

and appear as a triplet around 2.7 ppm.

A sharp singlet for the methyl protons of the acetyl group (CH₃-C=O) is anticipated around

2.1 ppm, as there are no adjacent protons to cause splitting.

The methylene protons of the ethyl group within the sec-butoxy moiety are expected as a

multiplet around 1.5 ppm.

The methyl protons of the sec-butoxy group that are attached to the chiral center will appear

as a doublet around 1.2 ppm, coupled to the methine proton.
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The terminal methyl protons of the ethyl group in the sec-butoxy moiety will resonate as a

triplet around 0.9 ppm.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. For 4-
sec-butoxy-2-butanone, eight distinct signals are expected in the proton-decoupled spectrum,

corresponding to the eight carbon atoms in unique chemical environments. The predicted

chemical shifts are based on data from analogous compounds like 4-methoxy-2-butanone[8]

and 4-ethoxy-2-butanone.[9]

Predicted ¹³C NMR Data for 4-sec-Butoxy-2-butanone:

Chemical Shift (δ, ppm) Assignment

~ 208 C=O

~ 75 CH-O

~ 65 O-CH₂

~ 45 CH₂-C=O

~ 30 CH₃-C=O

~ 29 CH₂-CH₃

~ 19 CH-CH₃

~ 10 CH₂-CH₃

Interpretation:

The carbonyl carbon (C=O) is the most deshielded and will appear at a characteristic

downfield shift of approximately 208 ppm.

The methine carbon of the sec-butoxy group (CH-O) will be found around 75 ppm.

The methylene carbon adjacent to the ether oxygen (O-CH₂) is expected at roughly 65 ppm.
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The methylene carbon adjacent to the carbonyl group (CH₂-C=O) will resonate around 45

ppm.

The remaining aliphatic carbons will appear in the upfield region of the spectrum, with the

acetyl methyl carbon (CH₃-C=O) around 30 ppm, the methylene carbon of the ethyl group at

approximately 29 ppm, the methyl carbon attached to the chiral center near 19 ppm, and the

terminal methyl carbon of the ethyl group being the most shielded at around 10 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

The IR spectrum of 4-sec-butoxy-2-butanone will be dominated by absorptions corresponding

to the C=O and C-O bonds.

Predicted IR Absorption Bands for 4-sec-Butoxy-2-butanone:

Wavenumber (cm⁻¹) Intensity Assignment

2970-2850 Strong C-H stretching (alkane)

~ 1715 Strong, Sharp C=O stretching (ketone)

~ 1100 Strong C-O stretching (ether)

Interpretation:

A strong, sharp absorption band around 1715 cm⁻¹ is the most characteristic feature,

indicative of the carbonyl (C=O) stretching vibration of a saturated ketone.

Another strong absorption is expected around 1100 cm⁻¹, corresponding to the C-O

stretching vibration of the ether linkage.

The region between 2970 and 2850 cm⁻¹ will show strong C-H stretching vibrations from the

various alkyl groups in the molecule.
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule upon ionization. For 4-sec-butoxy-2-butanone, with a molecular weight of

144.21 g/mol , the electron ionization (EI) mass spectrum is expected to show a molecular ion

peak (M⁺) and several characteristic fragment ions. Predicted data from PubChemLite

suggests the monoisotopic mass to be 144.11504 Da.[10]

Predicted Mass Spectrometry Data for 4-sec-Butoxy-2-butanone:

m/z Proposed Fragment

144 [M]⁺

129 [M - CH₃]⁺

115 [M - C₂H₅]⁺

87 [M - C₄H₉O]⁺ or [CH₃COCH₂CH₂O]⁺

71 [C₄H₉O]⁺

57 [C₄H₉]⁺

43 [CH₃CO]⁺ (base peak)

Interpretation and Fragmentation Pathway:

The fragmentation of 4-sec-butoxy-2-butanone in an EI mass spectrometer is likely to

proceed through several pathways, including alpha-cleavage and cleavage of the C-O bond.
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4-sec-Butoxy-2-butanone m/z 144

[M - C₄H₉O]⁺ m/z 87

α-cleavage

[C₄H₉O]⁺ m/z 71
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[CH₃CO]⁺ m/z 43

α-cleavage

[M - CH₃]⁺ m/z 129
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Sample Preparation:
Dissolve ~5-10 mg of 4-sec-butoxy-2-butanone

in ~0.7 mL of deuterated chloroform (CDCl₃)
containing 0.03% TMS.

Transfer solution to a 5 mm NMR tube.

Insert sample into the spectrometer.
Lock on the deuterium signal of CDCl₃.

Shim the magnetic field for homogeneity.

Acquire ¹H NMR spectrum:
- Set appropriate spectral width (~12 ppm).

- Use a 30° pulse angle.
- Set a relaxation delay of 1-2 seconds.

- Acquire a sufficient number of scans (e.g., 16).

Acquire ¹³C NMR spectrum:
- Set appropriate spectral width (~220 ppm).

- Use a 45° pulse angle.
- Employ proton decoupling.

- Set a relaxation delay of 2-5 seconds.
- Acquire a larger number of scans (e.g., 1024 or more).

Process the data:
- Fourier transform the FID.

- Phase correct the spectrum.
- Calibrate the chemical shift scale to TMS (0 ppm).

- Integrate the ¹H NMR signals.

Click to download full resolution via product page

Figure 3: Workflow for ¹H and ¹³C NMR Spectroscopy.

Attenuated Total Reflectance-Fourier Transform Infrared
(ATR-FTIR) Spectroscopy
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Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This

will be subtracted from the sample spectrum to remove interferences from the instrument

and ambient atmosphere. [11][12][13][14]2. Sample Application: Place a small drop of neat

4-sec-butoxy-2-butanone directly onto the ATR crystal.

Pressure Application: If using a solid sample accessory, apply gentle pressure to ensure

good contact between the sample and the crystal. For a liquid, this is generally not

necessary.

Spectrum Acquisition: Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Data Processing: The software automatically performs a background correction. The

resulting spectrum should be analyzed for the characteristic absorption bands.

Electron Ionization Mass Spectrometry (EI-MS)
Sample Introduction: Introduce a dilute solution of 4-sec-butoxy-2-butanone in a volatile

solvent (e.g., methanol or dichloromethane) into the mass spectrometer, often via a gas

chromatograph (GC-MS) for separation and purification. [15][16][17][18]2. Ionization: In the

ion source, the sample molecules are bombarded with a beam of high-energy electrons

(typically 70 eV), causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole

or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of each ion at a specific m/z value.

Spectrum Generation: The data is plotted as a mass spectrum, showing the relative

abundance of each fragment ion versus its m/z.

Conclusion
The spectroscopic data presented in this guide, including ¹H NMR, ¹³C NMR, IR, and MS,

provide a comprehensive and self-validating system for the structural confirmation of 4-sec-
butoxy-2-butanone. By understanding the predicted chemical shifts, coupling patterns,

characteristic absorptions, and fragmentation pathways, researchers can confidently identify
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this molecule and assess its purity. The experimental protocols outlined provide a foundation

for obtaining high-quality data. This in-depth guide serves as a valuable resource for scientists

and professionals engaged in chemical synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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